13-Methyltetracosanoyl-CoA

• Molecular Formula: C46H84N7O17P3S
• Molecular Weight: 1132.2 g/mol
• InChI: InChI=1S/C46H84N7O17P3S/c1-5-6-7-8-9-11-14-17-20-23-34(2)24-21-18-15-12-10-13-16-19-22-25-37(55)74-29-28-48-36(54)26-27-49-44(58)41(57)46(3,4)31-67-73(64,65)70-72(62,63)66-30-35-40(69-71(59,60)61)39(56)45(68-35)53-33-52-38-42(47)50-32-51-43(38)53/h32-35,39-41,45,56-57H,5-31H2,1-4H3,(H,48,54)(H,49,58)(H,62,63)(H,64,65)(H2,47,50,51)(H2,59,60,61)
• InChIKey: ULPMMNJVGJORMZ-UHFFFAOYSA-N

13-Methyltetracosanoyl-CoA (C46H84N7O17P3S, MW 1132.18 g/mol) is a methyl-branched, very-long-chain fatty acyl-CoA derivative formally classified as a coenzyme A thioester of 13-methyltetracosanoic acid. As a very-long-chain acyl-CoA (chain length >20 carbons), it serves as an obligate substrate for very long-chain acyl-CoA synthetase and undergoes both mitochondrial and peroxisomal beta-oxidation pathways, distinguishing it from shorter-chain and unbranched analogs.

13-Methyltetracosanoyl-CoA: A Very-Long-Chain Branched Fatty Acyl-CoA for Mitochondrial and Peroxisomal Research

13-Methyltetracosanoyl-CoA (C46H84N7O17P3S, MW 1132.18 g/mol) is a methyl-branched, very-long-chain fatty acyl-CoA derivative formally classified as a coenzyme A thioester of 13-methyltetracosanoic acid [1]. As a very-long-chain acyl-CoA (chain length >20 carbons), it serves as an obligate substrate for very long-chain acyl-CoA synthetase and undergoes both mitochondrial and peroxisomal beta-oxidation pathways, distinguishing it from shorter-chain and unbranched analogs [2]. This compound is commercially available from multiple vendors including MedChemExpress, TargetMol, and Alfa Chemistry [3].

• [1] HMDB. (2021). HMDB0300798: 13-Methyltetracosanoyl-CoA. Human Metabolome Database. View Source
• [2] Chemfont. (2022). CFc000280314: 13-Methyltetracosanoyl-CoA. View Source
• [3] MedChemExpress. (n.d.). 13-Methyltetracosanoyl-CoA. View Source

Why 13-Methyltetracosanoyl-CoA Cannot Be Replaced by Generic Acyl-CoA Analogs in Peroxisomal and Mitochondrial Studies

13-Methyltetracosanoyl-CoA exhibits structural features—a C24 very-long-chain acyl backbone and a specific methyl branch at the C13 position—that dictate its unique metabolic routing. Substitution with generic unbranched very-long-chain acyl-CoAs (e.g., tetracosanoyl-CoA) or with methyl-branched analogs possessing different branch positions (e.g., 10-, 14-, or 20-methyltetracosanoyl-CoA) is not permissible because the exact position of the methyl branch critically influences enzyme recognition, subcellular compartmentalization, and the requirement for distinct peroxisomal enzyme isoforms [1]. The 13-methyl branch position dictates that this compound enters the peroxisomal alpha-oxidation pathway for branch-point processing, a metabolic route that is entirely absent for straight-chain analogs and differentially regulated for positional isomers [2]. Consequently, experimental outcomes concerning substrate specificity, metabolic flux, and disease modeling are intrinsically linked to the precise molecular structure of 13-methyltetracosanoyl-CoA.

• [1] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1995). Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Archives of Biochemistry and Biophysics, 321(1), 221-228. View Source
• [2] Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (2000). Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochemistry and Biophysics, 32(1-3), 73-87. View Source

Quantitative Differentiation of 13-Methyltetracosanoyl-CoA from Closely Related Analogs

Molecular Mass Differentiation from Positional Isomers

13-Methyltetracosanoyl-CoA can be analytically distinguished from its positional isomer 14-Methyltetracosanoyl-CoA based on a subtle but detectable difference in molecular mass. 13-Methyltetracosanoyl-CoA has a molecular weight of 1132.18 g/mol , whereas 14-Methyltetracosanoyl-CoA has a molecular weight of 1132.2 g/mol [1]. While the 0.02 g/mol difference is negligible, the precise structural assignment of the methyl branch at position 13 versus 14 is critical for accurate lipidomic identification and quantification in mass spectrometry-based assays, where isomeric resolution is achieved via chromatographic separation or diagnostic fragmentation patterns.

Evidence Dimension	Molecular Weight
Target Compound Data	1132.18 g/mol
Comparator Or Baseline	14-Methyltetracosanoyl-CoA: 1132.2 g/mol
Quantified Difference	0.02 g/mol difference; positional isomerism
Conditions	Computed molecular weight (PubChem 2.2); structural differentiation requires LC-MS/MS

Why This Matters

Accurate compound identification is essential for lipidomics studies investigating specific branched-chain fatty acid metabolic pathways.

• [1] PubChem. (2021). CID 157008905: 14-Methyltetracosanoyl-CoA. View Source

Branch-Position-Dependent Metabolic Routing and Enzyme Specificity

The position of the methyl branch dictates the metabolic fate of the acyl-CoA. 13-Methyltetracosanoyl-CoA, possessing a methyl group on a carbon atom not at the alpha (C2) or omega (terminal) positions, is predicted to enter the peroxisomal alpha-oxidation pathway for processing of the branch point, a route that is distinct from the beta-oxidation of straight-chain analogs like tetracosanoyl-CoA and the direct beta-oxidation of 2-methyl-branched acyl-CoAs [1][2]. In contrast, 10-Methyltetracosanoyl-CoA and 20-Methyltetracosanoyl-CoA [3] will have their branch points encountered at different stages of the beta-oxidation spiral, potentially leading to distinct intermediate profiles and rates of degradation. While direct kinetic data for 13-Methyltetracosanoyl-CoA are not available, class-level evidence shows that rat liver mitochondria oxidize long-chain 2-methyl hexadecanoyl-CoA at a slower rate than its unbranched counterpart, and that medium-chain 2-methyldecanoyl-CoA is not oxidized at all [4]. These data underscore that methyl-branched acyl-CoAs are not functionally interchangeable with straight-chain analogs or with each other.

Evidence Dimension	Metabolic Pathway Engagement
Target Compound Data	Predicted alpha-oxidation for branch-point processing
Comparator Or Baseline	Tetracosanoyl-CoA (unbranched): direct beta-oxidation; 10-Methyltetracosanoyl-CoA and 20-Methyltetracosanoyl-CoA: distinct beta-oxidation spiral encounter points
Quantified Difference	Qualitative difference in metabolic route
Conditions	Inferred from peroxisomal oxidation pathways of methyl-branched fatty acids

Why This Matters

Selecting the correct methyl-branched acyl-CoA isomer is essential for accurately modeling peroxisomal disorders and studying substrate-channeling in fatty acid oxidation.

• [1] Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (2000). Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochemistry and Biophysics, 32(1-3), 73-87. View Source
• [2] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: An adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source
• [3] TargetMol. (n.d.). 20-Methyltetracosanoyl-CoA. View Source
• [4] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1995). Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Archives of Biochemistry and Biophysics, 321(1), 221-228. View Source

Subcellular Compartmentalization for Very-Long-Chain Substrates

13-Methyltetracosanoyl-CoA, as a very-long-chain acyl-CoA (VLCFA-CoA, C24), is a substrate for both mitochondrial and peroxisomal beta-oxidation, but with a critical distinction: its very-long-chain length (>C20) necessitates initial peroxisomal chain-shortening before the resulting shorter-chain acyl-CoAs can enter mitochondria for complete oxidation [1][2]. In contrast, shorter-chain analogs like the C16 2-methyl hexadecanoyl-CoA are primarily oxidized in mitochondria [3]. The requirement for peroxisomal processing is a key functional property that distinguishes 13-Methyltetracosanoyl-CoA from its shorter-chain methyl-branched counterparts and dictates its utility in studying peroxisomal biogenesis disorders (e.g., X-linked adrenoleukodystrophy).

Evidence Dimension	Subcellular Oxidation Site
Target Compound Data	Peroxisomal chain-shortening required before mitochondrial oxidation
Comparator Or Baseline	2-Methyl hexadecanoyl-CoA (C16): primarily mitochondrial oxidation
Quantified Difference	Qualitative difference in organelle engagement
Conditions	Inferred from VLCFA (>C20) metabolism studies

Why This Matters

This compound is a more physiologically relevant substrate for investigating VLCFA metabolism and peroxisomal disorders than shorter-chain methyl-branched acyl-CoAs.

• [1] HMDB. (2021). HMDB0300798: 13-Methyltetracosanoyl-CoA. Human Metabolome Database. View Source
• [2] Chemfont. (2022). CFc000280314: 13-Methyltetracosanoyl-CoA. View Source
• [3] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1995). Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Archives of Biochemistry and Biophysics, 321(1), 221-228. View Source

Carnitine-Dependent Transport for Very-Long-Chain Acyl-CoAs

13-Methyltetracosanoyl-CoA is transported into mitochondria via the carnitine shuttle, requiring carnitine palmitoyltransferase 1 (CPT1) for conversion to 13-methyltetracosanoylcarnitine, a step that is obligatory for very-long-chain acyl-CoAs but not for short- and medium-chain methyl-branched acyl-CoAs [1][2]. Short- and medium-chain 2-methyl fatty acids can enter mitochondria directly in a carnitine-independent manner [3]. This differential transport requirement means that experimental systems studying CPT1 function or carnitine deficiency must employ very-long-chain substrates like 13-Methyltetracosanoyl-CoA to observe phenotype-specific effects.

Evidence Dimension	Mitochondrial Entry Mechanism
Target Compound Data	Carnitine-dependent (CPT1) transport
Comparator Or Baseline	Short-chain 2-methyl fatty acids: carnitine-independent
Quantified Difference	Qualitative difference in transport dependency
Conditions	Inferred from VLCFA and methyl-branched FA transport studies

Why This Matters

Researchers investigating carnitine palmitoyltransferase deficiencies or mitochondrial import must select a very-long-chain acyl-CoA like this compound to ensure carnitine-dependent transport is engaged.

• [1] SMPDB. (2021). Acylcarnitine 13-Methyltetracosanoylcarnitine Pathway (Homo sapiens). View Source
• [2] HMDB. (2021). HMDB0300798: 13-Methyltetracosanoyl-CoA. Human Metabolome Database. View Source
• [3] Mao, L. F., Chu, C. H., Luo, M. J., Simon, A., Abbas, A. S., & Schulz, H. (1995). Mitochondrial β-oxidation of 2-methyl fatty acids in rat liver. Archives of Biochemistry and Biophysics, 321(1), 221-228. View Source

Primary Research Applications for 13-Methyltetracosanoyl-CoA Based on Quantitative Differentiation

Investigating Peroxisomal Fatty Acid Oxidation Disorders (e.g., X-ALD)

Due to its very-long-chain length (C24) and requirement for initial peroxisomal processing, 13-Methyltetracosanoyl-CoA is an ideal substrate for studying peroxisomal beta-oxidation defects. Its use in fibroblast or hepatocyte assays can help elucidate the biochemical basis of diseases like X-linked adrenoleukodystrophy (X-ALD), where VLCFA-CoA accumulation is a hallmark. The specific methyl branch at C13 provides an additional layer of complexity to model the metabolic fate of branched-chain VLCFAs [1][2].

Assaying Carnitine Palmitoyltransferase 1 (CPT1) Activity and Regulation

As a very-long-chain acyl-CoA, 13-Methyltetracosanoyl-CoA is an obligate substrate for CPT1, the rate-limiting enzyme of mitochondrial fatty acid import. This makes it a valuable tool for in vitro assays measuring CPT1 activity, inhibition, or isoform specificity. Its use is directly supported by pathway evidence showing conversion to 13-methyltetracosanoylcarnitine, a reaction catalyzed by CPT1 [3].

Lipidomics and Metabolomics for Branched-Chain Fatty Acid Profiling

The precise molecular weight and structure of 13-Methyltetracosanoyl-CoA make it a critical analytical standard for LC-MS/MS-based lipidomics studies aimed at identifying and quantifying specific methyl-branched VLCFA-CoA species in biological matrices. Its differentiation from positional isomers like 14-Methyltetracosanoyl-CoA is essential for accurate biomarker discovery in metabolic diseases [4].

Enzymology of Peroxisomal Alpha-Oxidation and Branch-Point Processing

This compound can serve as a substrate to investigate the alpha-oxidation pathway in peroxisomes, which is specifically required for the degradation of fatty acids with methyl branches not at the alpha-position. Its use enables the study of enzyme kinetics and substrate specificity for peroxisomal 2-hydroxyacyl-CoA lyase and related enzymes involved in removing the branch point prior to beta-oxidation [5].

• [1] Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (2000). Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochemistry and Biophysics, 32(1-3), 73-87. View Source
• [2] Reddy, J. K., & Hashimoto, T. (2001). Peroxisomal β-oxidation and peroxisome proliferator-activated receptor α: An adaptive metabolic system. Annual Review of Nutrition, 21, 193-230. View Source
• [3] SMPDB. (2021). Acylcarnitine 13-Methyltetracosanoylcarnitine Pathway (Homo sapiens). View Source
• [4] PubChem. (2021). CID 157008905: 14-Methyltetracosanoyl-CoA. View Source
• [5] Mannaerts, G. P., Van Veldhoven, P. P., & Casteels, M. (2000). Peroxisomal lipid degradation via β- and α-oxidation in mammals. Cell Biochemistry and Biophysics, 32(1-3), 73-87. View Source